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Compound of Interest |

Acetamide, N-(5-chloro-3-formyi-
Compound Name:

2-thienyl)-
CAS No.: 679794-81-1
Cat. No.: B12536689

Get Quote

\ J

CAS Number: 319-84-6 Primary Classification: Organochlorine Pesticide / Persistent Organic
Pollutant (POP)[1]

Executive Summary

Alpha-Hexachlorocyclohexane (a-HCH) is a stereoisomer of 1,2,3,4,5,6-
hexachlorocyclohexane.[2][3][4] Unlike its isomer gamma-HCH (Lindane), which has potent
insecticidal properties, a-HCH is largely a byproduct of technical-grade HCH synthesis
(constituting 60—70% of the mixture).[5] It is characterized by exceptional environmental
persistence, volatility, and capacity for long-range atmospheric transport. Due to its
neurotoxicity, hepatocarcinogenicity, and bioaccumulative nature, it is regulated globally under
the Stockholm Convention on Persistent Organic Pollutants. This guide details its
physicochemical profile, toxicological mechanisms, and analytical protocols for researchers.

Chemical Identity & Physicochemical Properties

0a-HCH is a chlorinated cyclic alkane.[1][6] Its stability derives from the specific axial/equatorial
orientation of chlorine atoms on the cyclohexane ring, rendering it resistant to hydrolysis and
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microbial degradation.

ble 1: Physicochemical Specificati

Property Value Note
(10,20,3B,40,503,6P)-1,2,3,4,5, Stereochemistry defines
IUPAC Name , _
6-hexachlorocyclohexane isomerism
Molecular Formula CeHeCle
Molecular Weight 290.83 g/mol
Physical State Crystalline solid White to off-white powder
Melting Point 157-158 °C Higher than y-isomer (112 °C)
High volatility facilitates global
Vapor Pressure 2.5 x 107> mmHg (20 °C) o
distillation
N Hydrophobic; partitions to
Water Solubility ~1-2 mg/L (25 °C) ]
organic matter
High potential for
Log Kow 38-41 ) o
bioaccumulation in lipids
Significant volatilization from
Henry’'s Law Constant 5.9 x 10~% atm-m3/mol

water bodies

Mechanism of Action & Toxicology

The biological activity of a-HCH is distinct from the gamma isomer. While less acutely toxic
than Lindane, it exhibits chronic toxicity focused on the central nervous system (CNS) and liver.

Neurotoxicity Pathway

a-HCH acts as a non-competitive antagonist at the GABA-A receptor-chloride channel
complex. By binding to the picrotoxin site, it inhibits the influx of chloride ions, reducing
neuronal inhibition and leading to hyperexcitability.

Hepatocarcinogenicity
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Chronic exposure induces hepatic oxidative stress and cytochrome P450 induction (specifically
CYP2B and CYP3A families), promoting hepatocellular hypertrophy and tumor formation. It is
classified as a Group 2B carcinogen (Possibly Carcinogenic to Humans) by IARC.

Visualization: Signaling & Toxicity Pathway
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Figure 1: Dual mechanism of action showing CNS excitation via GABA antagonism and liver
tumor promotion via oxidative stress.

Experimental Protocols
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Researchers studying a-HCH typically focus on environmental monitoring or toxicological
assays. The following protocols ensure rigorous data integrity.

Analytical Detection (GC-ECD/MS)

Objective: Quantification of a-HCH in biological or environmental matrices. Method: Gas
Chromatography with Electron Capture Detection (GC-ECD) or Mass Spectrometry (GC-MS).

Step-by-Step Workflow:

Sample Preparation:

o Solid/Tissue: Homogenize 5g sample with anhydrous sodium sulfate (drying agent).
o Liquid: Liquid-liquid extraction using hexane or dichloromethane (DCM).

» Extraction:

o Use Soxhlet extraction (8 hours) with hexane:acetone (1:1 v/v) for solid matrices.

o Rationale: Hexane targets non-polar HCH, acetone disrupts cell membranes/soil
aggregates.

e Cleanup (Critical Step):

o Pass extract through a Florisil or Silica Gel column to remove lipids and interfering polar
compounds.

o Elute with 6% diethyl ether in hexane.
e Instrumental Analysis:

o Column: Fused silica capillary column (e.g., DB-5 or DB-1701), 30m x 0.25mm ID.

o

Carrier Gas: Helium (1 mL/min).

[¢]

Temp Program: 90°C (1 min) — 30°C/min to 180°C - 3°C/min to 240°C.

[e]

Detection: Monitor characteristic ions (m/z 181, 183, 217, 219) for confirmation.
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In Vitro Toxicity Assay

Objective: Assess cytotoxicity in HepG2 (liver) cells.

Seeding: Plate HepG2 cells at 1x10# cells/well in 96-well plates.

Dosing: Dissolve a-HCH in DMSO (final DMSO conc < 0.1%). Treat cells with 0-100 pM a-
HCH for 24/48 hours.

Endpoint: Measure cell viability using MTT assay (absorbance at 570 nm).

Validation: Use Lindane (y-HCH) as a positive control for comparative potency.
Applications in Research
While banned for commercial use, a-HCH remains a critical analyte in:

o Environmental Forensics: Used as a marker to distinguish between "technical HCH" usage
(high aly ratio) and "pure Lindane" usage (low a/y ratio).

o Atmospheric Transport Models: Its high volatility makes it a model compound for studying
"grasshopper effects" (global distillation to polar regions).

o Chiral Toxicology: a-HCH exists as two enantiomers ((+) and (-)). Research focuses on the
enantioselective degradation by soil bacteria (Sphingomonas sp.), which can date the age of
contamination.

Safety & Handling
e Hazard Class: Toxic (T), Dangerous for the Environment (N).
o PPE: Nitrile gloves (breakthrough time > 480 min), P3 respirator, safety goggles.

» Disposal: Incineration at >1100°C with flue gas scrubbing to prevent dioxin formation. Never
dispose of down drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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